Cas no 24973-49-7 (2-Phenylbenzonitrile)

• Product Name: 2-Phenylbenzonitrile
• CAS No: 24973-49-7
• MF: C₁₃H₉N
• MW: 179.217262983322
• MDL: MFCD00060669
• CID: 273198
• PubChem ID: 141162
• Update Time: 2025-06-13

2-Phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile
• BIPHENYL-2-CARBONITRILE
• 2-Cyanobiphenyl
• 2-Cyano-1,1'-biphenyl
• 2-Phenylbenzonitrile
• Biphenyl-2-yl cyanide

• MDL： MFCD00060669
• Inchi： 1S/C13H9N/c14-10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-9H
• InChI Key： WLPATYNQCGVFFH-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 179.07300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 41 ºC
• Boiling Point: 301.75°C (rough estimate)
• Refractive Index: 1.7270 (estimate)
• Solubility: Insuluble (8.4E-3 g/L) (25 ºC),
• PSA: 23.79000
• LogP: 3.22528

2-Phenylbenzonitrile Security Information

• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Phenylbenzonitrile

Comprehensive Overview of 2-Phenylbenzonitrile (CAS No. 24973-49-7): Properties, Applications, and Industry Insights

2-Phenylbenzonitrile (CAS No. 24973-49-7), also known as o-phenylbenzonitrile or 2-biphenylcarbonitrile, is an aromatic nitrile compound widely utilized in organic synthesis and specialty chemical manufacturing. Its molecular structure combines a benzonitrile core with a phenyl substituent at the 2-position, granting unique reactivity for constructing complex molecules. This compound has garnered attention in pharmaceutical intermediates, agrochemicals, and advanced material research due to its versatile functional groups.

In recent years, the demand for 2-Phenylbenzonitrile has surged in parallel with advancements in heterocyclic chemistry and catalysis. Researchers frequently search for "synthesis methods for 2-Phenylbenzonitrile" or "CAS 24973-49-7 solubility data," reflecting its technical relevance. The compound's nitrile group serves as a pivotal handle for transformations like hydrolysis, reduction, or cycloadditions, making it invaluable in constructing pharmaceutical scaffolds such as benzimidazoles and quinazolines.

From an industrial perspective, 24973-49-7 is often discussed alongside high-performance polymers and liquid crystal materials. Its rigid biphenyl structure contributes to thermal stability in polyamide resins, addressing sustainability-driven queries like "bio-based alternatives to aromatic nitriles." Analytical studies emphasize its HPLC purity standards (>98%) and spectroscopic characterization (IR peaks at 2228 cm^-1 for CN stretch), critical for quality control in contract manufacturing.

Environmental and regulatory considerations for 2-Phenylbenzonitrile align with green chemistry trends. Recent patents explore metal-free cyanation routes to produce such nitriles, responding to searches for "eco-friendly nitrile synthesis." The compound's low acute toxicity (LD50 >2000 mg/kg, oral rats) and biodegradability profile position it favorably against halogenated analogs, though proper PPE (gloves, goggles) remains recommended for laboratory handling.

Emerging applications in OLED materials and organic semiconductors have further elevated interest in CAS 24973-49-7. Its electron-withdrawing nitrile group enhances charge transport properties, with researchers investigating "2-Phenylbenzonitrile derivatives for optoelectronics." Computational chemistry studies reveal its HOMO-LUMO gap (~4.1 eV), informing molecular design for energy-efficient displays—a hot topic aligned with global circular economy initiatives.

Supply chain dynamics for 2-Phenylbenzonitrile reflect broader chemical industry shifts toward regionalization. Major producers in China, India, and Europe now offer just-in-time delivery options, addressing pandemic-induced concerns about "bulk chemical availability." Technical datasheets typically specify storage conditions (2-8°C, inert atmosphere) and shelf life (24 months), with GC-MS being the gold standard for batch verification.

Future research directions may explore enzymatic nitrile hydration pathways or flow chemistry adaptations for 24973-49-7 production. As industries prioritize atom economy and waste minimization, this compound's role in cascade reactions and multicomponent couplings will likely expand—answering growing searches for "step-efficient aromatic functionalization." Collaborative studies between academia and manufacturers continue to refine its synthetic toolbox while maintaining cost-effectiveness.